3-[1-(Dimethylamino)cyclopropyl]-1-propanol

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: 3-[1-(dimethylamino)cyclopropyl]propan-1-ol
• InChI: InChI=1S/C8H17NO/c1-9(2)8(5-6-8)4-3-7-10/h10H,3-7H2,1-2H3
• InChI Key: HOPIFNRCPXUXRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1(CC1)CCCO

Description

3-[1-(Dimethylamino)cyclopropyl]-1-propanol is a useful research compound. Its molecular formula is C8H17NO and its molecular weight is 143.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

8.5 g of the product obtained in Step 3 dissolved in 100 ml of tetrahydrofaran are added to 6.9 g of lithium aluminium hydride suspended in 200 ml of tetrahydrofuran. After refluxing for 16 hours, the mixture is cooled to 5° C. and hydrolysed with, in succession, 6.9 ml of water, 6.9 ml of 4N sodium hydroxide solution and then 20.7 ml of water. After customary treatment, chromatography of the residue over silica gel allows the expected product to be isolated (liquid).